Cas no 60839-74-9 (Linoleyl Iodide)

• Product Name: Linoleyl Iodide
• CAS No: 60839-74-9
• MF: C₁₈H₃₃I
• MW: 376.35909819603
• CID: 495317
• PubChem ID: 54451321
• Update Time: 2025-06-08

Linoleyl Iodide Chemical and Physical Properties

Names and Identifiers

• 18-iodooctadeca-6,9-diene
• 6,9-Octadecadiene, 18-iodo-, (6Z,9Z)-
• Linoleyl Iodide

• Inchi： 1S/C18H33I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10H,2-5,8,11-18H2,1H3
• InChI Key： WVENUEGAHHYRMA-UHFFFAOYSA-N
• SMILES： ICCCCCCCCC=CCC=CCCCCC

Computed Properties

• Exact Mass: 376.16239
• Monoisotopic Mass: 376.16270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 9.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on Linoleyl Iodide

Comprehensive Overview of Linoleyl Iodide (CAS No. 60839-74-9): Properties, Applications, and Innovations

Linoleyl Iodide (CAS No. 60839-74-9) is a specialized organic compound that has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. This iodine-substituted derivative of linoleic acid is particularly notable for its role in synthetic chemistry, material science, and pharmaceutical development. With the growing demand for sustainable and high-performance chemicals, Linoleyl Iodide has emerged as a key intermediate in the synthesis of advanced materials and bioactive molecules.

The molecular structure of Linoleyl Iodide features a long hydrocarbon chain with an iodine atom at the terminal position, making it highly reactive in cross-coupling reactions and other organic transformations. Researchers have leveraged this reactivity to develop novel polymers, liquid crystals, and lipid-based drug delivery systems. In recent years, the compound has also been explored for its potential in green chemistry applications, aligning with global trends toward environmentally friendly manufacturing processes.

One of the most frequently searched questions about Linoleyl Iodide revolves around its synthesis and purification methods. Optimized protocols often involve the reaction of linoleyl alcohol with iodine or iodine-containing reagents under controlled conditions. Advanced techniques such as column chromatography and distillation are commonly employed to achieve high purity, which is critical for applications in sensitive fields like pharmaceuticals and electronics. The compound’s stability under various storage conditions is another topic of interest, with studies suggesting that it should be kept in dark, airtight containers to prevent degradation.

In the context of biomedical research, Linoleyl Iodide has shown promise as a building block for bioactive lipids and signaling molecules. Its incorporation into lipid bilayers and vesicles has been studied for targeted drug delivery, particularly in cancer therapy and neurodegenerative disease treatment. Additionally, the compound’s role in modulating cell membrane fluidity has sparked investigations into its potential therapeutic effects, though further clinical validation is required.

The industrial applications of Linoleyl Iodide extend to the production of lubricants, surfactants, and cosmetic formulations. Its ability to act as a cross-linking agent in polymer chemistry has made it valuable for creating durable and flexible materials, such as coatings and adhesives. Recent innovations in nanotechnology have further expanded its utility, with researchers exploring its use in the fabrication of nanoparticles and nanocomposites for electronic and optical devices.

Environmental and safety considerations are paramount when handling Linoleyl Iodide. While it is not classified as a hazardous material under most regulatory frameworks, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound’s biodegradability and ecological impact are areas of ongoing research, particularly in light of increasing regulatory scrutiny on chemical sustainability.

In summary, Linoleyl Iodide (CAS No. 60839-74-9) represents a multifaceted compound with broad relevance across scientific and industrial domains. Its unique properties and adaptability to emerging technologies position it as a subject of continued interest and innovation. As research progresses, the compound is likely to find even more applications in sustainable chemistry, advanced materials, and life sciences, addressing some of the most pressing challenges in these fields.